Cas no 89937-51-9 (leucine, n-amino-)

• Product Name: leucine, n-amino-
• CAS No: 89937-51-9
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 861297
• PubChem ID: 253356
• Update Time: 2025-04-19

leucine, n-amino- Chemical and Physical Properties

Names and Identifiers

• leucine, n-amino-
• 2-hydrazinyl-4-methylpentanoic acid
• AKOS006352044
• NSC-76236
• 89937-51-9
• amino leucine
• SCHEMBL2947886
• NSC76236

• Inchi： 1S/C6H14N2O2/c1-4(2)3-5(8-7)6(9)10/h4-5,8H,3,7H2,1-2H3,(H,9,10)
• InChI Key： KGMROVDTWHJSIM-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)NN)=O

Computed Properties

• Exact Mass: 146.106
• Monoisotopic Mass: 146.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.079
• Boiling Point: 305.8°C at 760 mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.479

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives